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Compound of Interest

Compound Name: Sulphate heptahydrate
CAS No.: 642485-72-1
Cat. No.: B12583991
Get Quote
Introduction

Iron(Il) sulfate, also known as ferrous sulfate, is a vital iron supplement used to treat and
prevent iron deficiency anemia. Accurate quantification of the iron(ll) content in pharmaceutical
formulations is crucial for ensuring product quality, safety, and efficacy. High-performance liquid
chromatography (HPLC) offers a robust and reliable analytical technique for the determination
of iron(ll) sulfate in various sample matrices, providing advantages in terms of specificity,
sensitivity, and efficiency over traditional methods like titrimetry or spectrophotometry.

This application note details a reversed-phase HPLC (RP-HPLC) method for the analysis of
iron(Il) sulfate, providing a comprehensive protocol, system suitability parameters, and
performance data. The described methodology is suitable for quality control and research
environments in the pharmaceutical and drug development sectors.

Principle of the Method
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Direct analysis of iron(Il) by reversed-phase HPLC with UV detection is challenging due to its
lack of a strong chromophore. The presented method overcomes this by employing an ion-
pairing agent in the mobile phase. The ion-pairing reagent forms a complex with the iron(ll)
ions, which can then be retained on a non-polar stationary phase and detected by a UV
detector. This approach allows for the separation of the iron(ll) complex from excipients and
potential degradation products in the sample matrix.

An alternative method using Hydrophilic Interaction Chromatography (HILIC) with an
Evaporative Light Scattering Detector (ELSD) is also discussed, which offers a different
selectivity and detection mechanism.

Experimental Protocols
Method 1: Reversed-Phase HPLC with UV Detection

This protocol is based on a validated method for the determination of elemental iron in ferrous
sulfate drug products.[1][2][3]

1. Instrumentation and Materials

o HPLC system with a pump, autosampler, column oven, and UV detector

o Data acquisition and processing software

e Analytical balance

e Volumetric flasks and pipettes

e pH meter

e Sonicator

» Syringe filters (0.45 um)

e Column: TSK-GEL Super octadecylsilyl (ODS), 50 x 4.6 mm, 2 um particle size[1][2][3]

» Mobile Phase: 0.06 M methanesulfonic acid in a 40:60 (v/v) mixture of water and acetonitrile.

[1](21(3]
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Standard: Iron(ll) sulfate heptahydrate, reference standard
Sample: Iron(ll) sulfate tablets or drug product
. Preparation of Solutions

Mobile Phase Preparation: Prepare a 0.06 M solution of methanesulfonic acid. Mix the
appropriate volume of this solution with HPLC-grade water and acetonitrile to achieve a
40:60 (v/v) ratio. For example, to prepare 1 L of mobile phase, mix 400 mL of 0.06 M
methanesulfonic acid in water with 600 mL of acetonitrile. Degas the mobile phase using
sonication or vacuum filtration before use.

Standard Solution Preparation: Accurately weigh a suitable amount of iron(ll) sulfate
heptahydrate reference standard and dissolve it in the mobile phase to obtain a known
concentration (e.g., 1.4 mg/mL).[4]

Sample Solution Preparation:

[e]

Take a representative sample of the iron(ll) sulfate drug product (e.g., a crushed tablet).

o Accurately weigh an amount of the sample equivalent to a target concentration of iron(ll)
Sulfate.

o Transfer the weighed sample to a volumetric flask.

o Add a portion of the mobile phase and sonicate to dissolve the active ingredient.
o Dilute to the mark with the mobile phase and mix thoroughly.

o Filter the solution through a 0.45 um syringe filter before injection.

. Chromatographic Conditions
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Parameter Setting

TSK-GEL Super ODS (50 x 4.6 mm, 2 um)[1][2]

Column
[3]
] 0.06 M Methanesulfonic Acid in
Mobile Phase o
Water:Acetonitrile (40:60, v/v)[1][2][3]
Flow Rate 1.0 mL/min[2]
Column Temperature 35°C[2]
Injection Volume 10 uL[2]
Detection Wavelength 282 nm[1][2][3]
Run Time Approximately 5 minutes[1][2][3]

4. System Suitability

Before sample analysis, perform system suitability tests to ensure the chromatographic system
is performing adequately. Inject the standard solution multiple times and evaluate the following
parameters:

 Tailing Factor: The tailing factor for the iron(ll) peak should be < 2.0.
e Theoretical Plates: The number of theoretical plates for the iron(ll) peak should be > 2000.

o Relative Standard Deviation (RSD) of Peak Area: The RSD for replicate injections of the
standard solution should be < 2.0%.

5. Analysis Procedure

o Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.
o Perform system suitability injections.

« Inject the standard solution(s) to generate a calibration curve.

¢ Inject the sample solutions.
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« |dentify the iron(ll) peak in the sample chromatogram by comparing the retention time with
that of the standard.

e Quantify the amount of iron(ll) sulfate in the sample using the calibration curve.

Data Presentation

Quantitative Data Summary for RP-HPLC Method with UV Detection

Parameter Value Reference
Linearity Range 0-0.5 pg/mL [3]
Correlation Coefficient (r?) >0.991 [3]
Limit of Detection (LOD) 2.67 ng/mL [3]
Precision (%RSD) 3.11% (at 10 ng/mL) [3]
Accuracy (Recovery) 98.57% - 101.69% [3]

Note: The presented data is a compilation from a similar method and should be verified during
method validation in your laboratory.

Mandatory Visualization
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Caption: Experimental workflow for the HPLC analysis of iron(ll) sulfate.
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Caption: Logical relationship of ion-pairing chromatography for iron(ll) analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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